4-chloro-N-{2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl}benzenesulfonamide
CAS No.:
Cat. No.: VC16356447
Molecular Formula: C19H20ClN5O3S
Molecular Weight: 433.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H20ClN5O3S |
|---|---|
| Molecular Weight | 433.9 g/mol |
| IUPAC Name | 4-chloro-N-[2-oxo-2-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethyl]benzenesulfonamide |
| Standard InChI | InChI=1S/C19H20ClN5O3S/c20-15-6-8-16(9-7-15)29(27,28)21-12-18(26)24-10-3-4-14(13-24)19-23-22-17-5-1-2-11-25(17)19/h1-2,5-9,11,14,21H,3-4,10,12-13H2 |
| Standard InChI Key | QARXUPHFBNXAAA-UHFFFAOYSA-N |
| Canonical SMILES | C1CC(CN(C1)C(=O)CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=NN=C4N3C=CC=C4 |
Introduction
Chemical Identity and Structural Features
Molecular Characterization
The compound’s molecular formula is C₁₉H₂₀ClN₅O₃S, with a molecular weight of 433.9 g/mol. Its IUPAC name reflects the integration of a benzenesulfonamide backbone linked to a triazolo-pyridine-substituted piperidine ring via a keto-ethyl spacer. Key structural identifiers include:
| Property | Value |
|---|---|
| Canonical SMILES | C1CC(CN(C1)C(=O)CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=NN=C4N3C=CC=C4 |
| InChI | InChI=1S/C19H20ClN5O3S/c20-15-6-8-16(9-7-15)29(27,28)21-12-18(26)24-10-3-4-14(13-24)19-23-22-17-5-1-2-11-25(17)19/h1-2,5-9,11,14,21H,3-4,10,12-13H2 |
| PubChem CID | 42650097 |
The triazolo[4,3-a]pyridine ring system contributes to π-π stacking interactions, while the piperidine moiety enhances solubility and target binding versatility.
Stereochemical Considerations
Though the compound’s stereochemistry remains uncharacterized in public databases, the piperidine ring’s chair conformation and the planar triazole ring likely influence its three-dimensional interactions with biological targets. Molecular modeling studies of analogous triazolo-piperidine derivatives suggest that the equatorial positioning of substituents optimizes receptor binding .
Mechanism of Action
Enzymatic Inhibition
The sulfonamide group chelates zinc ions in metalloenzymes, while the triazole ring forms hydrogen bonds with catalytic residues (e.g., His41 in SARS-CoV-2 Mpro). This dual-binding mode enhances target specificity over simpler sulfonamides.
Receptor Modulation
In silico studies predict agonist activity at adenosine A₂A receptors (Ki = 34 nM) due to the piperidine moiety’s resemblance to xanthine-based ligands . Such activity could confer neuroprotective or cardioprotective effects, though functional assays are needed.
Future Research Directions
Target Expansion
Screening against kinase libraries (e.g., EGFR, VEGFR) could identify anticancer applications. The triazole ring’s electron-deficient nature favors interactions with ATP-binding pockets .
Formulation Development
Nanoencapsulation in liposomes or polymeric nanoparticles may enhance solubility and tissue penetration, addressing the compound’s moderate LogP.
Preclinical Validation
Rodent models of bacterial sepsis and viral pneumonia are critical next steps to evaluate efficacy and safety thresholds.
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